Cas no 1604382-18-4 (Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-)

• Product Name: Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-
• CAS No: 1604382-18-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5151764
• Update Time: 2025-05-30

Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H16N4O/c1-7-5-9(13-12-7)10(15)14-4-3-11-8(2)6-14/h5,8,11H,3-4,6H2,1-2H3,(H,12,13)/t8-/m1/s1
• InChI Key： YFUMDBAJWASVBE-MRVPVSSYSA-N
• SMILES： C(N1CCN[C@H](C)C1)(C1C=C(C)NN=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-

Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-

Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-, also known by its CAS No 1604382-18-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methanone group with a piperazine and pyrazole ring system. The (3R)-configuration of the piperazine moiety adds stereochemical complexity, making it a valuable molecule for exploring stereochemical effects in biological systems.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in asymmetric synthesis have enabled the selective formation of the (3R)-enantiomer, which is crucial for its biological activity studies. The compound's structure has been validated through various spectroscopic techniques, including NMR and mass spectrometry, ensuring its purity and identity.

Research into Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-, has focused on its potential as a lead compound in drug discovery. Its ability to interact with specific biological targets has been explored in vitro and in vivo models. For instance, studies have shown that this compound exhibits moderate activity against certain enzyme targets, suggesting its potential as a therapeutic agent.

The pyrazole ring in the molecule is known for its versatility in forming hydrogen bonds and π-interactions, which are critical for molecular recognition in biological systems. Similarly, the piperazine ring contributes to the molecule's flexibility and ability to adopt conformations that favor binding to target proteins.

Recent studies have also investigated the pharmacokinetic properties of Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)-. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile, which are essential for evaluating its suitability as a drug candidate.

In conclusion, Methanone, [(3R)-3-methyl-1-piperazinyl](5-methyl-1H-pyrazol-3-yl)- (CAS No 1604382-18-4) is a promising compound with potential applications in drug discovery and development. Its unique structure and stereochemical properties make it a valuable tool for exploring molecular interactions and biological activity.